Cas no 2169344-09-4 ({2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride)

• Product Name: {2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride
• CAS No: 2169344-09-4
• MF: C₁₀H₁₅ClO₄S
• MW: 266.741701364517
• CID: 5760482
• PubChem ID: 165871042
• Update Time: 2025-06-14

{2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride
• EN300-1479147
• 2169344-09-4
• {2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride

• Inchi： 1S/C10H15ClO4S/c1-9(2)5-10(6-9)3-8(12)15-7(10)4-16(11,13)14/h7H,3-6H2,1-2H3
• InChI Key： SCLALZUPCWEVTR-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CC(=O)O1)CC(C)(C)C2)(=O)=O

Computed Properties

• Exact Mass: 266.0379578g/mol
• Monoisotopic Mass: 266.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.8Ų

Additional information on {2,2-dimethyl-7-oxo-6-oxaspiro3.4octan-5-yl}methanesulfonyl chloride

Research Briefing on {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride (CAS: 2169344-09-4)

The compound {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride (CAS: 2169344-09-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies highlight the role of {2,2-dimethyl-7-oxo-6-oxaspiro[3.4]octan-5-yl}methanesulfonyl chloride as a versatile intermediate in the synthesis of complex bioactive molecules. Its spirocyclic core and reactive methanesulfonyl chloride moiety make it particularly valuable for constructing pharmacophores with enhanced stability and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel protease inhibitors, where the compound served as a key building block for covalent inhibitor design.

In terms of synthetic methodology, advancements have been made in optimizing the yield and purity of 2169344-09-4. A recent Organic Process Research & Development article (2024) detailed a scalable, one-pot synthesis route using environmentally benign solvents, achieving >90% yield. This progress addresses previous challenges associated with the compound’s instability under acidic conditions, paving the way for industrial-scale applications.

Biological evaluations of derivatives incorporating this scaffold reveal promising therapeutic potential. Notably, a 2024 ACS Chemical Biology report identified its derivatives as potent modulators of inflammatory pathways, with IC50 values in the low nanomolar range against NLRP3 inflammasome. The methanesulfonyl chloride group’s electrophilicity enables selective protein binding, offering a strategic advantage for targeted therapy development.

Ongoing research is exploring the compound’s utility in PROTAC (Proteolysis-Targeting Chimera) design, leveraging its ability to form stable linkages with E3 ligase ligands. Preliminary data presented at the 2024 American Chemical Society National Meeting suggest enhanced degradation efficiency for previously “undruggable” targets like KRAS mutants when conjugated via this scaffold.

In conclusion, 2169344-09-4 represents a chemically tractable and biologically relevant scaffold with multifaceted applications in modern drug discovery. Future directions include structural diversification studies and in vivo validation of its lead derivatives, particularly in oncology and autoimmune disease models. The compound’s unique features position it as a valuable asset in the medicinal chemist’s toolkit.